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Compound of Interest

Compound Name: 1-Methyl-3-phenylpropylamine

Cat. No.: B141231

This guide provides essential safety and logistical information for the proper disposal of 1-
Methyl-3-phenylpropylamine, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring personnel safety and
environmental compliance.

Immediate Safety Information

1-Methyl-3-phenylpropylamine is a hazardous chemical that requires careful handling at all
times. It is classified as acutely toxic if swallowed or in contact with skin, causes severe skin
burns and eye damage, and is harmful to aquatic life with long-lasting effects[1].

Emergency First Aid:

o Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least
15 minutes. Seek immediate medical attention[2].

» Skin Contact: Take off all contaminated clothing immediately and wash the affected area with
plenty of soap and water for at least 15 minutes. Immediate medical attention is required[2].

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the person
IS not breathing, give artificial respiration and consult a doctor immediately[2]. Do not use
mouth-to-mouth resuscitation if the chemical was ingested or inhaled[2].
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 Ingestion: Rinse the mouth with water. Do NOT induce vomiting[2]. Never give anything by
mouth to an unconscious person and call a poison control center or doctor immediately[2].

Personal Protective Equipment (PPE): Always handle 1-Methyl-3-phenylpropylamine inside a
certified chemical fume hood[3]. The following PPE must be worn:

Chemical safety goggles or a face shield[3].

A fully-buttoned laboratory coat[3].

Chemically resistant gloves (e.g., nitrile, neoprene, or butyl rubber)[3].

For non-routine operations or where splashes are possible, additional protective clothing
may be necessary.

Hazard Classification and Storage Data

The following table summarizes key hazard and regulatory data for 1-Methyl-3-
phenylpropylamine.
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Category

Data Point

Reference

GHS Hazard Statements

H301: Toxic if swallowed

[1]

H311: Toxic in contact with

1
skin s
H314: Causes severe skin

[1]
burns and eye damage
H412: Harmful to aquatic life 1]
with long lasting effects
Signal Word Danger

Storage Class Code

6.1A: Combustible, acute toxic
Cat. 1 and 2/ very toxic
hazardous materials

Incompatibilities

Strong oxidizing agents, acids,
acid chlorides, acid
anhydrides, mercury,
nitromethane. Corrosive to
copper, zinc alloys, and

aluminum.

[3]

RCRA Regulation

Regulated as hazardous waste

from the point of generation.

[4151(6]

Satellite Accumulation Area
(SAA) Limits

Max 55 gallons of hazardous
waste; Max 1 quart of acutely

toxic waste.

[6]

Storage Time Limit in SAA

Up to 12 months, provided
accumulation limits are not

exceeded.

[6]7]

Step-by-Step Disposal Protocol

Disposal of 1-Methyl-3-phenylpropylamine must be handled as hazardous waste through

your institution's Environmental Health & Safety (EH&S) office. Never discharge this chemical
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into sewer systems or regular trash[2].

Step 1: Waste Collection

Select a Container: Use a designated, compatible waste container. Plastic containers are
preferred[6]. The container must be in good condition, leak-proof, and have a secure, tight-
fitting cap[4][8]. The original product container can be used if it is in good condition[8].

Segregate Waste: Do not mix 1-Methyl-3-phenylpropylamine waste with incompatible
materials[3][9]. Store it in a separate, dedicated container.

Aqueous vs. Solvent: Keep aqueous waste separate from solvent waste[9].

Step 2: Labeling the Waste Container

Initial Labeling: As soon as the first drop of waste is added, affix a "HAZARDOUS WASTE"
label provided by your institution's EH&S department[8][9].

» Content Identification: Clearly list all constituents by their full chemical names and their

approximate percentages on the label[8][9]. Do not use abbreviations or chemical formulas.

» Date the Container: Write the date when waste is first added to the container[9].

Step 3: Storing the Waste Container

» Designated Area: Store the waste container in a designated Satellite Accumulation Area

(SAA) that is at or near the point of waste generation[6][8].

Secure Closure: Keep the waste container tightly closed at all times, except when you are
actively adding waste[6][8]. Do not leave funnels in the container opening[9].

Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills from spreading[4]. This is especially important for liquid waste.

Monitor Fill Level: Do not overfill the container. Leave adequate headspace (at least 10%) to
allow for expansion.

Step 4: Arranging for Disposal
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» Request Pickup: Once the container is full or you are finished generating this waste stream,
submit a chemical waste pickup request to your institution's EH&S department.

» Final Disposal Method: The waste will be removed by trained professionals for final disposal,
which is typically high-temperature incineration at a licensed chemical destruction facility[2].

Spill and Leak Procedures

o Evacuate and Alert: In case of a spill, immediately alert personnel in the area and evacuate if
necessary. Remove all sources of ignition[2].

o Assess the Spill: For small spills, trained laboratory personnel may proceed with cleanup.
For large spills, contact your institution's emergency response team or EH&S immediately.

o Wear Proper PPE: Don full PPE, including respiratory protection if required, before
attempting cleanup.

o Contain and Absorb: Cover the spill with an inert, dry absorbent material (e.g., vermiculite,
sand, or chemical absorbent pads). Do not use combustible materials.

o Collect Waste: Using spark-proof tools, carefully collect the absorbed material and place it
into a labeled hazardous waste container[2][3].

o Decontaminate: Clean the spill area thoroughly.

o Dispose: Treat all spill cleanup materials as hazardous waste and dispose of them through
EH&S.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-
Methyl-3-phenylpropylamine waste.
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Caption: Workflow for the safe handling and disposal of 1-Methyl-3-phenylpropylamine
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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